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Compound of Interest

Compound Name: Thiol-PEG2-t-butyl ester

Cat. No.: B1432348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for Thiol-PEG2-t-butyl ester
(CAS: 1398044-50-2), a bifunctional linker commonly utilized in the synthesis of Proteolysis

Targeting Chimeras (PROTACs) and other bioconjugation applications. This document

summarizes available safety data, outlines handling and storage procedures, and provides a

model experimental protocol for its use.

Chemical Identification and Physical Properties
Thiol-PEG2-t-butyl ester, also known as tert-butyl 3-(2-(2-mercaptoethoxy)ethoxy)propanoate,

is a heterobifunctional molecule featuring a terminal thiol group and a t-butyl ester protected

carboxylic acid connected by a short polyethylene glycol (PEG) spacer.

Table 1: Chemical and Physical Properties of Thiol-PEG2-t-butyl ester
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Property Value Source

CAS Number 1398044-50-2 Pharmaffiliates[1]

Molecular Formula C11H22O4S Pharmaffiliates[1]

Molecular Weight 250.35 g/mol Pharmaffiliates[1]

Predicted Boiling Point 330.6 ± 27.0 °C ChemicalBook[2]

Predicted Density 1.041 ± 0.06 g/cm³ ChemicalBook[2]

Predicted pKa 9.74 ± 0.10 ChemicalBook[2]

Note: The boiling point, density, and pKa are predicted values and have not been

experimentally verified. Researchers should handle the compound with appropriate caution.

Hazard Identification and Safety Precautions
According to the available Safety Data Sheet (SDS), Thiol-PEG2-t-butyl ester is not classified

as a hazardous substance. However, as with any chemical reagent, it should be handled with

care in a laboratory setting. The primary potential hazards are associated with the functional

groups present:

Thiols: Can have a strong, unpleasant odor and may be mild irritants. Thiols can also be

oxidized to form disulfides.

t-Butyl Esters: Generally stable but can be hydrolyzed under acidic or basic conditions.

Table 2: GHS Hazard Statements and Precautionary Measures (General Recommendations)
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Category Statement

Hazard Statements Not classified as hazardous.

Precautionary Statements
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of

water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Thiol-PEG2-t-butyl ester
and ensure the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of any vapors or mists.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry place.
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The recommended storage temperature is typically -20°C for long-term stability.

Protect from moisture and oxidizing agents.

First-Aid Measures
In the event of exposure, follow these first-aid procedures:

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

medical attention if irritation persists.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Experimental Protocols: Example of Use in
Bioconjugation
The following is a generalized protocol for the conjugation of Thiol-PEG2-t-butyl ester to a

maleimide-activated protein. This protocol should be optimized for specific applications.

Materials:

Thiol-PEG2-t-butyl ester

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1432348?utm_src=pdf-body
https://www.benchchem.com/product/b1432348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maleimide-activated protein

Conjugation buffer (e.g., phosphate-buffered saline (PBS), pH 7.2-7.5, containing EDTA to

prevent disulfide bond formation)

Degassing equipment (optional, for oxygen-sensitive reactions)

Reaction vessels

Purification system (e.g., size-exclusion chromatography)

Procedure:

Preparation of Reagents:

Allow the Thiol-PEG2-t-butyl ester vial to equilibrate to room temperature before

opening.

Prepare a stock solution of the linker in an appropriate organic solvent (e.g., DMSO or

DMF).

Dissolve the maleimide-activated protein in the conjugation buffer to the desired

concentration.

Conjugation Reaction:

Add the Thiol-PEG2-t-butyl ester stock solution to the protein solution. A typical molar

excess of the linker is 10-20 fold over the protein, but this should be optimized.

Gently mix the reaction mixture and incubate at room temperature for 1-2 hours or at 4°C

overnight. The reaction progress can be monitored by analytical techniques such as HPLC

or SDS-PAGE.

Purification:

Once the reaction is complete, remove the excess, unreacted linker and byproducts. Size-

exclusion chromatography is a common method for purifying the protein conjugate.
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Characterization:

Characterize the final conjugate using appropriate analytical methods, such as mass

spectrometry, to confirm the successful conjugation and determine the degree of labeling.

Signaling Pathways and Workflow Diagrams
The following diagrams illustrate the logical workflow for handling Thiol-PEG2-t-butyl ester
and a conceptual representation of its role in PROTAC-mediated protein degradation.
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Workflow for Handling Thiol-PEG2-t-butyl ester
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Caption: A logical workflow for the safe handling of Thiol-PEG2-t-butyl ester in a laboratory

setting.

Conceptual Role of Thiol-PEG2-t-butyl ester in PROTAC Assembly
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Click to download full resolution via product page

Caption: A simplified diagram illustrating the role of a PEG linker precursor in the synthesis and

mechanism of action of a PROTAC.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. Users should always consult the most current SDS for Thiol-
PEG2-t-butyl ester from their supplier and follow all institutional and governmental safety

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1432348?utm_src=pdf-body-img
https://www.benchchem.com/product/b1432348?utm_src=pdf-body
https://www.benchchem.com/product/b1432348?utm_src=pdf-body
https://www.benchchem.com/product/b1432348?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/1398044-50-2-thiol-peg2-t-butyl-ester-pa270030664.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB33062679.htm
https://www.benchchem.com/product/b1432348#thiol-peg2-t-butyl-ester-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1432348#thiol-peg2-t-butyl-ester-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1432348#thiol-peg2-t-butyl-ester-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1432348#thiol-peg2-t-butyl-ester-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1432348?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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